(2S)-4-Hydroxy-2-(methylamino)butanoic acid;hydrochloride
Description
(2S)-4-Hydroxy-2-(methylamino)butanoic acid; hydrochloride, also known as L-threo-3-hydroxyaspartic acid (L-THA), is a non-proteinogenic amino acid that has been extensively studied for its potential therapeutic applications in neurological disorders. L-THA is a structural analog of the excitatory neurotransmitter glutamate and has been shown to modulate glutamate transporters in the brain.
Scientific Research Applications
Environmental Impact and Biodegradation
Research on parabens, including compounds like "(2S)-4-Hydroxy-2-(methylamino)butanoic acid; hydrochloride," has shown their widespread presence in aquatic environments due to their use in pharmaceuticals, cosmetics, and as food preservatives. These compounds, acting as weak endocrine disrupters, have raised concerns regarding their fate, behavior, and the effectiveness of wastewater treatments in eliminating them. Studies have indicated their biodegradability but also their continuous presence in surface water and sediments, reflecting ongoing environmental exposure and the need for further investigation into their ecological impact and degradation pathways (Haman et al., 2015).
Nutritional and Metabolic Insights
Research into the metabolism and nutritional implications of amino acid derivatives, including "(2S)-4-Hydroxy-2-(methylamino)butanoic acid; hydrochloride," has provided insights into their role and bioefficacy in animal nutrition. A review examining the chemical, metabolic, and nutritional aspects of methionine sources highlighted the differences and similarities in absorption, metabolism, and efficacy of these compounds, offering guidance for their use in feed formulations and understanding their impact on growth and health in monogastric animals (Vázquez-Añón et al., 2017).
Biotechnological Applications
The biotechnological routes for producing and utilizing lactic acid from biomass have been extensively reviewed, considering its importance as a feedstock for green chemistry. This encompasses the production of various chemicals such as pyruvic acid, acrylic acid, and 1,2-propanediol from lactic acid via both chemical and biotechnological methods. Such research underscores the potential of lactic acid in reducing drug synthesis costs, simplifying production steps, and contributing to more sustainable and cleaner reaction processes (Gao et al., 2011).
properties
IUPAC Name |
(2S)-4-hydroxy-2-(methylamino)butanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3.ClH/c1-6-4(2-3-7)5(8)9;/h4,6-7H,2-3H2,1H3,(H,8,9);1H/t4-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXVSUEAZNIFFDT-WCCKRBBISA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(CCO)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@@H](CCO)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-4-Hydroxy-2-(methylamino)butanoic acid;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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